Cannabinoid Receptor Binding: Near-Complete Ablation of Affinity vs. Anandamide
N,N-Dimethyl arachidonoyl amine exhibits a dramatic reduction in binding affinity for human cannabinoid CB1 and CB2 receptors compared to the endogenous ligand anandamide (AEA). Quantitative binding assays reveal a Ki value of >1 µM (>1000 nM) for CB1, representing a decrease in potency of over 1000-fold compared to anandamide's reported Ki of approximately 0.089-0.6 nM [1]. This near-complete loss of cannabinoid receptor interaction is a key differentiator from many other arachidonoyl amide analogs that retain significant CB1/CB2 affinity [2].
| Evidence Dimension | CB1 Receptor Binding Affinity (Ki) |
|---|---|
| Target Compound Data | >1 µM (>1000 nM) |
| Comparator Or Baseline | Anandamide (AEA): ~0.089-0.6 nM |
| Quantified Difference | >1000-fold lower affinity |
| Conditions | Human CB1 receptor expressed in COS cells; radioligand binding assay |
Why This Matters
This data is critical for experimental design; it confirms this compound is unsuitable as a cannabinoid receptor agonist and must be selected as a negative control or tool for investigating CB1/CB2-independent mechanisms.
- [1] BindingDB. BDBM50377657: Arachidonoyl-N,N-dimethyl amide. Ki: >1.00E+4 nM for human CB1 and CB2 receptors. Accessed 2026. View Source
- [2] Pertwee, R. G. (2006). Cannabinoid pharmacology: the first 66 years. British Journal of Pharmacology, 147(S1), S163-S171. View Source
